Cas no 2228267-91-0 (3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228267-91-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6425862
• PubChem ID: 165759049
• Update Time: 2025-06-08

3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine
• 2228267-91-0
• EN300-1768293

• Inchi： 1S/C11H16N2O/c1-11(2)8(10(11)12)9-7(14-3)5-4-6-13-9/h4-6,8,10H,12H2,1-3H3
• InChI Key： DHZHNPJZOREIBU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228267-91-0)

3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228267-91-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The compound's molecular structure includes a cyclopropane ring fused with a methoxypyridine moiety, which contributes to its distinct chemical and biological properties.

The methoxypyridine moiety is a key functional group that has been extensively studied for its pharmacological activities. Pyridine derivatives are known for their ability to modulate various biological processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The presence of the methoxy group further enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development.

The cyclopropane ring is another critical component of the molecule. Cyclopropane-containing compounds have been shown to exhibit unique conformational properties that can influence their interactions with biological targets. The rigidity and compact nature of the cyclopropane ring can lead to enhanced binding affinity and selectivity, which are crucial for developing potent and selective drugs.

Recent studies have explored the potential therapeutic applications of 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine in various disease models. One notable area of research is its activity as a neuroprotective agent. In vitro and in vivo studies have demonstrated that this compound can effectively protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Additionally, 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine has shown promising results in preclinical studies as an anti-inflammatory agent. Inflammation is a key driver of many chronic diseases, including cardiovascular diseases, arthritis, and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokines and reduce inflammation markers suggests its potential as a therapeutic option for these conditions.

The pharmacokinetic properties of 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine have also been investigated. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it suitable for further clinical development.

In terms of safety and toxicity, preliminary assessments indicate that 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine has a favorable safety profile at therapeutic doses. However, more extensive toxicological studies are required to fully evaluate its long-term safety and potential side effects.

The synthesis of 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the formation of the cyclopropane ring through a ring-closing metathesis reaction and the introduction of the methoxypyridine moiety via a coupling reaction. These synthetic methods have been optimized to achieve scalable production for preclinical and clinical trials.

Overall, 3-(3-methoxypyridin-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228267-91-0) represents a promising lead compound in the development of new therapeutic agents for neurodegenerative diseases and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation.